Cas no 54624-58-7 (1H-Benzimidazole, 1-[(phenylmethoxy)methyl]-)

• Product Name: 1H-Benzimidazole, 1-[(phenylmethoxy)methyl]-
• CAS No: 54624-58-7
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• CID: 1590230
• PubChem ID: 11322375
• Update Time: 2025-04-21

1H-Benzimidazole, 1-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 1-[(phenylmethoxy)methyl]-
• 1-(benzyloxymethyl)-1H-benzo[d]imidazole
• COXCRCNZBBPXTA-UHFFFAOYSA-N
• DB-111097
• 54624-58-7
• 1-benzyloxymethyl-1H-benzimidazole
• SCHEMBL1623128

• Inchi： 1S/C15H14N2O/c1-2-6-13(7-3-1)10-18-12-17-11-16-14-8-4-5-9-15(14)17/h1-9,11H,10,12H2
• InChI Key： COXCRCNZBBPXTA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CN1C=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 238.11072
• Monoisotopic Mass: 238.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.05